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Compound of Interest

Pyrazole-1-carboxamidine
Compound Name:
monohydrochloride

Cat. No. BO13851

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and disposal
information for Pyrazole-1-carboxamidine monohydrochloride (CAS No: 4023-02-3). The
following sections detail the material's hazards, recommended handling procedures, personal
protective equipment, emergency measures, and proper disposal methods to ensure a safe
laboratory environment.

Hazard Identification and Classification

Pyrazole-1-carboxamidine monohydrochloride is classified as a hazardous substance.[1][2]
[3] Itis crucial to understand its potential health effects and physical hazards before handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage.[3][4]
) o H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction.[3][4]
» o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[1][3][4]
Hazardous to the Aquatic ) H412: Harmful to aquatic life
Chronic 3

Environment, Long-term

with long lasting effects.[3][4]

Signal Word: Danger[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Pyrazole-1-carboxamidine

monohydrochloride is provided below.

Property

Value

Molecular Formula

C4H6N4-HCI[5]

Molecular Weight 146.58 g/mol [5]
White to light yellow crystals or crystalline
Appearance
powder.[6][7]
Melting Point 165-170 °CJ[7]
Boiling Point 296 °C at 760 mmHg[7]
Flash Point 132.8 °C[7]
Water Solubility Soluble[6][7]

Vapor Pressure

0.00111 mmHg at 25 °C[6][7]
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Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential to minimize exposure and
ensure safety.

Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust formation.[1][8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Pyrazole-1-
carboxamidine monohydrochloride:

PPE Specification

Wear chemical safety goggles or a face shield

Eye/Face Protection ] )
that complies with EN166 standards.[1]

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat.[1][5] Contaminated work
Skin Protection clothing should not be allowed out of the

workplace and should be washed before reuse.

[2][6]

If dust is generated and exposure limits may be
Respiratory Protection exceeded, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1]

Handling Procedures

» Avoid contact with skin and eyes.[1][8]

¢ Do not breathe dust.[1]
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Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke when using this product.[2][6]

Avoid formation of dust and aerosols.[6][8]

Use non-sparking tools to prevent electrostatic discharge.[8]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]
» Keep in an inert atmosphere at room temperature.[7]
o Store locked up.[4]

o Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
Eye Contact Remove contact lenses if present and easy to

do.[1] Continue rinsing.[1] Seek immediate

medical attention.[1]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes.[1] Get medical attention if skin

irritation or a rash occurs.[1][2][6]

Remove to fresh air.[1] If not breathing, give

Inhalation o o ] ]
artificial respiration.[1] Get medical attention.[1]
Rinse mouth with water.[1][2][6] Do NOT induce
Ingestion vomiting. Call a poison center or

doctor/physician if you feel unwell.[1][2][6]

Spill and Leak Procedures

o Personal Precautions: Wear appropriate personal protective equipment.[5] Avoid any direct
contact with the product.[4] Do not breathe dust.[4]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1]
Avoid dust formation.[1] Collect spillage.[1] Do not flush into surface water or sanitary sewer
systems.[1] For aqueous spills, the non-recoverable remainder may be washed with a
sodium hypochlorite solution.[4]

Disposal Guidelines

Dispose of Pyrazole-1-carboxamidine monohydrochloride and its containers in accordance
with local, regional, and national regulations.

o Dispose of contents/container to an approved waste disposal plant.[1][9]

e Do not empty into drains.[1]
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» Avoid release to the environment as it is harmful to aquatic life with long-lasting effects.[1][4]

Visualized Workflows

The following diagrams illustrate key safety and disposal workflows.
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Caption: Safe Handling Workflow for Pyrazole-1-carboxamidine monohydrochloride.
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Caption: Disposal Decision Tree for Pyrazole-1-carboxamidine monohydrochloride Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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